1-Indanol
1-Indanol
Chiral-sensitive aggregation of 1-indanol has been studied by FTIR spectroscopy. Transfer dehydrogenation of 1-indanol has been investigated over heterogeneous palladium catalyst using cyclohexene as hydrogen acceptor.
Indan-1-ol, also known as 1-indanol, belongs to the class of organic compounds known as indanes. Indanes are compounds containing an indane moiety, which consists of a cyclopentane fused to a benzene ring. Indan-1-ol is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Indan-1-ol can be biosynthesized from indane.
Indan-1-ol is an alcohol. It has a role as a xenobiotic. It derives from a hydride of an indane.
Indan-1-ol, also known as 1-indanol, belongs to the class of organic compounds known as indanes. Indanes are compounds containing an indane moiety, which consists of a cyclopentane fused to a benzene ring. Indan-1-ol is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Indan-1-ol can be biosynthesized from indane.
Indan-1-ol is an alcohol. It has a role as a xenobiotic. It derives from a hydride of an indane.
Brand Name:
Vulcanchem
CAS No.:
6351-10-6
VCID:
VC21186862
InChI:
InChI=1S/C9H10O/c10-9-6-5-7-3-1-2-4-8(7)9/h1-4,9-10H,5-6H2
SMILES:
C1CC2=CC=CC=C2C1O
Molecular Formula:
C9H10O
Molecular Weight:
134.17 g/mol
1-Indanol
CAS No.: 6351-10-6
Cat. No.: VC21186862
Molecular Formula: C9H10O
Molecular Weight: 134.17 g/mol
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Specification
| Description | Chiral-sensitive aggregation of 1-indanol has been studied by FTIR spectroscopy. Transfer dehydrogenation of 1-indanol has been investigated over heterogeneous palladium catalyst using cyclohexene as hydrogen acceptor. Indan-1-ol, also known as 1-indanol, belongs to the class of organic compounds known as indanes. Indanes are compounds containing an indane moiety, which consists of a cyclopentane fused to a benzene ring. Indan-1-ol is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Indan-1-ol can be biosynthesized from indane. Indan-1-ol is an alcohol. It has a role as a xenobiotic. It derives from a hydride of an indane. |
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| CAS No. | 6351-10-6 |
| Molecular Formula | C9H10O |
| Molecular Weight | 134.17 g/mol |
| IUPAC Name | 2,3-dihydro-1H-inden-1-ol |
| Standard InChI | InChI=1S/C9H10O/c10-9-6-5-7-3-1-2-4-8(7)9/h1-4,9-10H,5-6H2 |
| Standard InChI Key | YIAPLDFPUUJILH-UHFFFAOYSA-N |
| SMILES | C1CC2=CC=CC=C2C1O |
| Canonical SMILES | C1CC2=CC=CC=C2C1O |
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